Cas no 1558100-87-0 (3-(4-bromo-2-fluorophenyl)cyclobutan-1-one)

• Product Name: 3-(4-bromo-2-fluorophenyl)cyclobutan-1-one
• CAS No: 1558100-87-0
• MF: C₁₀H₈BrFO
• MW: 243.072325706482
• MDL: MFCD24342204
• CID: 4606056
• PubChem ID: 82974023
• Update Time: 2025-05-26

3-(4-bromo-2-fluorophenyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluorophenyl)cyclobutan-1-one

• MDL： MFCD24342204
• Inchi： 1S/C10H8BrFO/c11-7-1-2-9(10(12)5-7)6-3-8(13)4-6/h1-2,5-6H,3-4H2
• InChI Key： JPGAWUMXWGBPJV-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C2=CC=C(Br)C=C2F)C1

Additional information on 3-(4-bromo-2-fluorophenyl)cyclobutan-1-one

Research Brief on 3-(4-bromo-2-fluorophenyl)cyclobutan-1-one (CAS: 1558100-87-0) in Chemical Biology and Pharmaceutical Applications

3-(4-bromo-2-fluorophenyl)cyclobutan-1-one (CAS: 1558100-87-0) is a cyclobutane-based small molecule that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery. This compound features a unique cyclobutanone scaffold substituted with a 4-bromo-2-fluorophenyl group, which offers interesting synthetic and pharmacological properties. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-(4-bromo-2-fluorophenyl)cyclobutan-1-one as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's cyclobutanone ring was found to confer favorable conformational rigidity, while the bromo-fluorophenyl moiety allowed for further functionalization via cross-coupling reactions. The resulting BTK inhibitors demonstrated improved selectivity and pharmacokinetic properties compared to earlier generations of inhibitors.

Another significant application was reported in a 2024 ACS Chemical Biology paper, where 3-(4-bromo-2-fluorophenyl)cyclobutan-1-one was used to develop covalent inhibitors targeting cysteine residues in oncogenic proteins. The researchers utilized the bromine atom for selective modification and the fluorine atom to modulate electronic properties and binding affinity. This approach yielded potent inhibitors with nanomolar activity against several cancer-related protein targets.

Synthetic methodologies for 3-(4-bromo-2-fluorophenyl)cyclobutan-1-one have also advanced significantly. A 2023 Organic Process Research & Development publication described an improved, scalable synthesis route with higher yields and reduced environmental impact. The new process employs catalytic cycloaddition reactions and avoids hazardous reagents, making it more suitable for industrial-scale production.

From a structural perspective, computational studies have revealed that the cyclobutanone scaffold in 3-(4-bromo-2-fluorophenyl)cyclobutan-1-one adopts a slightly puckered conformation that can enhance binding to certain protein targets. The compound's dipole moment and electron distribution, influenced by the fluorine substitution, appear to contribute to its favorable interactions with biological targets.

Looking forward, 3-(4-bromo-2-fluorophenyl)cyclobutan-1-one continues to be a valuable tool in drug discovery. Its unique combination of synthetic accessibility and pharmacological potential makes it particularly promising for developing next-generation therapeutics in oncology, inflammation, and central nervous system disorders. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in medicinal chemistry.